Cas no 1075728-83-4 (7-(4-Methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine)

• Product Name: 7-(4-Methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• CAS No: 1075728-83-4
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 1089012
• PubChem ID: 58378160
• Update Time: 2025-09-25

7-(4-Methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 7-(4-Methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• 7-[(4-methoxyphenyl)methyl]-6,8-dihydro-5H-imidazo[1,5-a]pyrazine
• 7-[(4-Methoxyphenyl)methyl]-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• DTXSID70729155
• F70518
• SCHEMBL1778436
• 1075728-83-4

• Inchi： 1S/C14H17N3O/c1-18-14-4-2-12(3-5-14)9-16-6-7-17-11-15-8-13(17)10-16/h2-5,8,11H,6-7,9-10H2,1H3
• InChI Key： ZORCBEYHICEHHO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1CC2=CN=CN2CC1

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.3Ų